4-Amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one hydrochloride

• IUPAC Name: 4-amino-2-methyl-1,4-dihydroisoquinolin-3-one;hydrochloride
• InChI: InChI=1S/C10H12N2O.ClH/c1-12-6-7-4-2-3-5-8(7)9(11)10(12)13;/h2-5,9H,6,11H2,1H3;1H
• InChI Key: KHYQPHQWJRYJSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=CC=CC=C2C(C1=O)N.Cl
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• CAS RN: 2031259-11-5

Description

4-Amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one hydrochloride is a chemical compound that has been subject to extensive scientific research due to its potential applications in various fields. It is a heterocyclic compound that belongs to the class of isoquinolines and is commonly abbreviated as 4-AMI.

Scientific Research Applications

Anticancer Agents

The tetrahydroisoquinoline moiety is prominently featured in biologically active molecules, showcasing significant potential in pharmaceutical applications, particularly in anticancer drug development. Research supported by the NIH has led to the synthesis of analogs with the tetrahydroisoquinoline core, demonstrating potent cytotoxic activities against various cancer cell lines. This makes derivatives of tetrahydroisoquinoline, such as 4-Amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one hydrochloride, promising candidates for novel and safer anticancer drugs (Redda, Gangapuram, & Ardley, 2010).

Local Anesthetic Activity

Another critical application area is the development of local anesthetics. A study involving the synthesis of 1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives demonstrated high local anesthetic activity in rabbit eyes. These compounds outperformed lidocaine in terms of the duration of complete anesthesia, indicating that tetrahydroisoquinoline derivatives could be viable as local anesthetic agents with potentially lower toxicity and higher efficacy (Azamatov et al., 2023).

Neuroprotective Effects

Research on 1-Methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), closely related to the chemical structure of interest, has shown neuroprotective effects against various neurotoxins in cultured rat mesencephalic neurons. This suggests the potential for derivatives of tetrahydroisoquinoline to serve as lead compounds in developing treatments for neurodegenerative diseases like Parkinson's disease (Kotake et al., 2005).

Synthetic Efficiency

Efficient synthesis methods for tetrahydroisoquinoline derivatives have been explored to improve the availability of these compounds for research and development. One method involves solvent-free conditions to prepare a series of derivatives, highlighting an eco-friendly and efficient approach to accessing these compounds for further pharmaceutical evaluation (Rong et al., 2009).